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Compound of Interest

Compound Name: 4-Bromo-6-fluoroquinoline

Cat. No.: B1289494 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-6-fluoroquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Bromo-6-fluoroquinoline (CAS No. 661463-17-8). Adherence to these procedures is critical

for ensuring personnel safety and operational integrity in the laboratory.

Hazard Identification and Classification
4-Bromo-6-fluoroquinoline is classified as a hazardous substance. The primary hazards are

acute oral toxicity and the risk of serious eye damage.[1][2]

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[1][2]
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The use of appropriate personal protective equipment is mandatory to prevent exposure.[1][3]

[4][5] The following PPE must be worn at all times when handling this compound:

PPE Category Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.[4][6]

Protects against splashes and

airborne particles, preventing

serious eye damage.

Hand Protection
Chemically impermeable

gloves (e.g., nitrile).[3][6][7]

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.[6][7]

Body Protection Laboratory coat.
Protects skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area.

[6] If dust is generated, a

respirator may be required.[3]

[8]

Avoid inhalation of the

substance.[1]

Handling and Storage
Proper handling and storage are crucial to maintain the stability of the compound and prevent

accidental exposure.

Handling:

Avoid inhalation, ingestion, and contact with skin and eyes.[1][6]

Use only in a well-ventilated area, preferably within a fume hood.[1][6]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Avoid the formation of dust.[6]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][9]

Recommended storage temperature is between 2-8°C under an inert gas (nitrogen or

argon).[10]

Emergency Procedures
In the event of an exposure or spill, immediate action is required.

Exposure Type First Aid Measures

If Swallowed
Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth.[1]

In Case of Eye Contact

Immediately call a POISON CENTER or doctor.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

[11]

In Case of Skin Contact
Rinse skin with water. If skin irritation occurs,

get medical advice.[1]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Get medical advice if

you feel unwell.[1][6][9]

Spill Response: For minor spills, sweep up the solid substance, avoiding dust generation, and

place it in a suitable container for disposal.[1][6] Ensure adequate ventilation.[1][6] For major

spills, evacuate the area and follow institutional emergency protocols.[11]

Disposal Plan
Disposal of 4-Bromo-6-fluoroquinoline and its containers must be conducted in accordance

with local, state, and national legislation.[1]

Chemical Disposal: The substance should be disposed of via a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[6][9] Do not discharge into sewer

systems.[6][9]
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Contaminated Packaging: Empty containers should be completely recycled.[1] Alternatively,

they can be triple-rinsed and offered for recycling or reconditioning.[6][9]

Operational Workflow for Handling 4-Bromo-6-
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Caption: Workflow for Handling 4-Bromo-6-fluoroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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